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Compound of Interest

Compound Name: Perrhenic acid

Cat. No.: B083028

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
perrhenic acid (HReOa4) solutions. The information compiled herein is intended to serve as a
critical resource for professionals in research, scientific, and drug development fields where
perrhenic acid may be utilized as a catalyst or precursor. This document details key
thermodynamic data, outlines experimental protocols for their determination, and presents
logical workflows for synthesis and analysis.

Core Thermodynamic and Physical Properties

Perrhenic acid is a strong acid that is typically available as an agqueous solution.[1] Its
thermodynamic and physical properties are crucial for understanding its behavior in various
chemical processes. While comprehensive thermodynamic data for aqueous solutions across a
wide range of concentrations are not extensively tabulated in publicly available literature, this
guide consolidates the key reported values.

Physical Properties of Perrhenic Acid Solutions

Solutions of perrhenic acid are colorless to pale yellow liquids.[2] The density of these
solutions is dependent on the concentration of perrhenic acid.
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Property Value Notes

Appearance Colorless to pale yellow liquid [2]

o . For a solution of unspecified
Boiling Point 102 °C (at 101,325 Pa) )
concentration.[3]

For a solution of unspecified

Density 2.16 g/mL at 25 °C )
concentration.[3]

For a solution of unspecified
2.61 g/mL at 25 °C .
concentration.[2]

For solutions with 40-60% Re

1.80 - 2.70 g/mL
content.[4]

- Very soluble in water and
Solubility , [3]
organic solvents.

Standard Thermodynamic Properties

The following table summarizes the standard thermodynamic properties for solid perrhenic
acid (HReOa4) and the aqueous perrhenate ion (ReOa4~). These values are fundamental for
thermodynamic calculations involving perrhenic acid.

Substancel/lon  State AfH® (kd/mol) AGf° (kJ/mol) S° (J/mol-K)
Perrhenic Acid )

solid -762.3 -656.4 158.2
(HReOa4)
Perrhenate lon

aq - - 199.0

(ReOa47)

Note: Data for aqueous perrhenic acid solutions across a range of concentrations are not
readily available in comprehensive tabular form. The value for the standard ionic entropy of the
agueous perrhenate ion has been revised based on experimental data.
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Experimental Protocols for Determining
Thermodynamic Properties

The determination of thermodynamic properties of perrhenic acid solutions involves precise
experimental techniques. This section outlines the methodologies for measuring key
parameters.

Synthesis of High-Purity Perrhenic Acid

The preparation of high-purity perrhenic acid is a prerequisite for accurate thermodynamic
measurements. Several methods are employed, including chemical dissolution, ion exchange,
and solvent extraction.[5]

Protocol for Synthesis via lon Exchange:

Preparation of Ammonium Perrhenate Solution: Dissolve a known quantity of ammonium
perrhenate (NHsReOa) in deionized water.

e lon Exchange Column: Pass the ammonium perrhenate solution through a column packed
with a strongly acidic cation exchange resin in the hydrogen form.

e Elution: The ammonium ions (NHa4*) are exchanged for hydrogen ions (H*) on the resin,
resulting in a dilute solution of perrhenic acid eluting from the column.

o Concentration: The dilute perrhenic acid solution is then concentrated to the desired level,
typically by vacuum evaporation, to yield a high-purity product.[6]

Calorimetry for Enthalpy of Solution

The enthalpy of solution is determined using a calorimeter, which measures the heat absorbed
or released during the dissolution process.[7]

General Protocol:

o Calorimeter Setup: A well-insulated calorimeter, such as a nested Styrofoam cup system, is
used to minimize heat exchange with the surroundings.[8][9][10]
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» Solvent Measurement: A precise volume of deionized water is placed in the calorimeter, and
its initial temperature is recorded over a period to establish a stable baseline.

» Dissolution: A accurately weighed sample of a precursor, such as rhenium(VIl) oxide
(Re207), is added to the water, and the dissolution process is initiated with stirring.

o Temperature Monitoring: The temperature of the solution is continuously monitored until it
reaches a maximum or minimum and then stabilizes.

» Calculation: The enthalpy of solution is calculated from the temperature change, the mass of
the solution, the specific heat capacity of the solution, and the number of moles of the solute.

Isopiestic Method for Activity and Osmotic Coefficients

The isopiestic method is a highly accurate technique for determining the activity and osmotic
coefficients of a solute in a solution by comparing its vapor pressure with that of a reference
solution with known properties.[11]

General Protocol:

o Apparatus: The isopiestic setup consists of a desiccator or a sealed chamber containing
dishes for the sample and reference solutions, all placed on a block of a highly conductive
material to ensure thermal equilibrium.[12]

o Sample Preparation: A known mass of the perrhenic acid solution is placed in one dish, and
a known mass of a reference electrolyte solution (e.g., NaCl or H2SOa) is placed in another.

o Equilibration: The chamber is evacuated and placed in a constant-temperature bath. The
solvent (water) evaporates from the solution with higher vapor pressure and condenses into
the solution with lower vapor pressure until the vapor pressures of both solutions become
equal (isopiestic). This process may take several days to weeks to reach equilibrium.

e Mass Measurement: Once equilibrium is reached, the masses of the solutions are
determined.

o Calculation: The osmotic coefficients of the perrhenic acid solution are calculated from the
molalities of the sample and reference solutions at isopiestic equilibrium and the known
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osmotic coefficients of the reference electrolyte. Activity coefficients can then be derived from

the osmotic coefficients using the Gibbs-Duhem equation.

Mandatory Visualizations
Synthesis and Purification of Perrhenic Acid

The following diagram illustrates a common laboratory workflow for the synthesis of high-purity

perrhenic acid from ammonium perrhenate using an ion-exchange method.

Synthesis of Perrhenic Acid
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Workflow for Perrhenic Acid Synthesis
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Experimental Workflow for Thermodynamic Property
Determination

This diagram outlines the logical flow of experiments to determine the key thermodynamic
properties of perrhenic acid solutions.

Thermodynamic Property Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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